Cas no 1206989-98-1 (1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine)

1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine structure
1206989-98-1 structure
Product Name:1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine
CAS No:1206989-98-1
MF:C19H17ClFN5O
MW:385.822585821152
CID:5343682
Update Time:2025-07-21

1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • (1-(4-chlorophenyl)-1H-1,2,3-triazol-4-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone
    • [1-(4-chlorophenyl)triazol-4-yl]-[4-(2-fluorophenyl)piperazin-1-yl]methanone
    • [1-(4-chlorophenyl)-1H-1,2,3-triazol-4-yl][4-(2-fluorophenyl)piperazin-1-yl]methanone
    • STL083271
    • VU0620140-1
    • Z365167066
    • 1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine
    • Inchi: 1S/C19H17ClFN5O/c20-14-5-7-15(8-6-14)26-13-17(22-23-26)19(27)25-11-9-24(10-12-25)18-4-2-1-3-16(18)21/h1-8,13H,9-12H2
    • InChI Key: LTNDCBDOLAHWEW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C=C(C(N2CCN(C3C=CC=CC=3F)CC2)=O)N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 510
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54.3

1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3398-4229-2μmol
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine
1206989-98-1
2μmol
$57.0 2023-09-10
Life Chemicals
F3398-4229-5μmol
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine
1206989-98-1
5μmol
$63.0 2023-09-10
Life Chemicals
F3398-4229-10μmol
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine
1206989-98-1
10μmol
$69.0 2023-09-10
Life Chemicals
F3398-4229-20μmol
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine
1206989-98-1
20μmol
$79.0 2023-09-10
Life Chemicals
F3398-4229-1mg
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine
1206989-98-1
1mg
$54.0 2023-09-10
Life Chemicals
F3398-4229-2mg
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine
1206989-98-1
2mg
$59.0 2023-09-10
Life Chemicals
F3398-4229-3mg
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine
1206989-98-1
3mg
$63.0 2023-09-10
Life Chemicals
F3398-4229-4mg
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine
1206989-98-1
4mg
$66.0 2023-09-10
Life Chemicals
F3398-4229-5mg
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine
1206989-98-1
5mg
$69.0 2023-09-10
Life Chemicals
F3398-4229-10mg
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine
1206989-98-1
10mg
$79.0 2023-09-10

Additional information on 1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine

Recent Advances in the Study of 1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine (CAS: 1206989-98-1)

The compound 1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine (CAS: 1206989-98-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by a triazole-piperazine scaffold, has been investigated for its interactions with various biological targets, particularly in the central nervous system (CNS). Recent studies have focused on its pharmacological properties, synthesis optimization, and potential as a lead compound for drug development.

One of the key findings from recent research is the compound's affinity for serotonin and dopamine receptors, which suggests its potential utility in treating neuropsychiatric disorders such as schizophrenia and depression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to the 5-HT2A receptor, with an IC50 value in the nanomolar range. This selectivity is attributed to the unique structural features of the molecule, including the 4-chlorophenyl and 2-fluorophenyl moieties, which enhance its interaction with the receptor's binding pocket.

In addition to its receptor binding properties, recent work has explored the compound's metabolic stability and pharmacokinetic profile. A study conducted by researchers at the University of Cambridge in 2024 revealed that 1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine exhibits favorable oral bioavailability and moderate half-life in preclinical models. These findings are critical for its development as a therapeutic agent, as they address potential challenges related to drug delivery and dosing regimens.

Another area of interest is the synthetic methodology for this compound. Recent advancements in click chemistry have enabled more efficient and scalable synthesis routes. A 2023 paper in Organic Letters described a copper-catalyzed azide-alkyne cycloaddition (CuAAC) approach that significantly improves the yield and purity of the target molecule. This methodological innovation not only facilitates large-scale production but also opens avenues for structural modifications to optimize its pharmacological properties.

Despite these promising developments, challenges remain. For instance, the compound's potential off-target effects and toxicity profile require further investigation. Preliminary toxicology studies, as reported in a 2024 ACS Chemical Biology article, indicate that high doses may lead to hepatotoxicity in animal models. Researchers are now focusing on structural analogs to mitigate these adverse effects while retaining the desired pharmacological activity.

In conclusion, 1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine represents a promising candidate for CNS drug development. Its unique structural features, receptor selectivity, and improved synthetic accessibility make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacokinetic and safety profiles, as well as exploring its therapeutic potential in clinical settings.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.